2-[(4-Chlorophenyl)sulfanyl]-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1-ethanone

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-[4-[(3,4-dichlorophenyl)methoxy]phenyl]ethanone
• InChI: InChI=1S/C21H15Cl3O2S/c22-16-4-8-18(9-5-16)27-13-21(25)15-2-6-17(7-3-15)26-12-14-1-10-19(23)20(24)11-14/h1-11H,12-13H2
• InChI Key: CSQWLBKYVJNKJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=CC=C(C=C2)Cl)OCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H15Cl3O2S
• Molecular Weight: 437.8 g/mol

Description

The compound “2-[(4-Chlorophenyl)sulfanyl]-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1-ethanone” is a chemical substance with the CAS number 882079-40-5. It is available for purchase from various chemical suppliers.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, and more. These properties can provide valuable information about how the compound behaves under different conditions. The specific physical and chemical properties of “2-[(4-Chlorophenyl)sulfanyl]-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1-ethanone” are not provided in the search results.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on compounds with structural similarities to "2-[(4-Chlorophenyl)sulfanyl]-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1-ethanone" often involves detailed synthetic routes and chemical reactivity studies. For instance, compounds derived from (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone have been synthesized and analyzed for their reactivity towards sulfur- and oxygen-containing nucleophiles under various conditions, showcasing the methodological advancements in functionalizing acyl-benzo[b]thiophene derivatives (Pouzet et al., 1998). This research demonstrates the potential for creating new molecules with varied applications in materials science and pharmaceutical chemistry.

Anti-Inflammatory Applications

Another research avenue explores the synthesis of derivatives with potential anti-inflammatory properties. For example, compounds structurally related to our compound of interest have been synthesized and evaluated for their anti-inflammatory activity, indicating the scope of chemical derivatives in therapeutic applications (Karande & Rathi, 2017).

Biological Activity and Drug Development

The synthesis of new sulfur- and nitrogen-containing derivatives, based on phenylthiourea and acetophenone, highlights the exploration of physiological properties and potential drug development. Such studies reveal the compounds' antioxidant effects and significant impacts on biological membranes, underscoring the importance of these chemical structures in medicinal chemistry and pharmacology (Farzaliyev et al., 2020).

Material Science and Polymer Development

Investigations into the synthesis of high molecular weight poly(2,5-benzophenone) derivatives and their sulfonation for applications in proton exchange membranes demonstrate the utility of these compounds in developing new materials with specific electronic and physical properties (Ghassemi & McGrath, 2004). This research area focuses on enhancing the performance of materials for energy and environmental applications.

Safety and Hazards

Understanding the safety and hazards associated with a compound is crucial for handling and storage. The specific safety and hazards of “2-[(4-Chlorophenyl)sulfanyl]-1-{4-[(3,4-dichlorobenzyl)oxy]phenyl}-1-ethanone” are not provided in the search results.